Cas no 181820-04-2 (4-Benzothiazolemethanol,a-methyl-)

• Product Name: 4-Benzothiazolemethanol,a-methyl-
• CAS No: 181820-04-2
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 113718
• PubChem ID: 45077206
• Update Time: 2025-04-18

4-Benzothiazolemethanol,a-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolemethanol,a-methyl-
• 1-(1,3-benzothiazol-4-yl)ethanol
• 4-Benzothiazolemethanol,alpha-methyl-(9CI)
• 181820-04-2

• Inchi： 1S/C9H9NOS/c1-6(11)7-3-2-4-8-9(7)10-5-12-8/h2-6,11H,1H3
• InChI Key： RGKLQOBIATYNJB-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2C(C)O

Computed Properties

• Exact Mass: 179.04
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4A^2